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Compound of Interest

Compound Name:
cis-1,3-Cyclohexanedicarboxylic

Acid

Cat. No.: B1312413 Get Quote

Technical Dossier: cis-1,3-
Cyclohexanedicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for cis-1,3-cyclohexanedicarboxylic
acid, a molecule of interest in various chemical and pharmaceutical research domains. The

information is presented to support laboratory activities and theoretical investigations.

Physicochemical Properties
The fundamental molecular characteristics of cis-1,3-cyclohexanedicarboxylic acid have

been determined and are summarized below. These values are essential for stoichiometric

calculations, analytical method development, and interpretation of experimental results.

Parameter Value Reference

Molecular Formula C₈H₁₂O₄ [1][2][3]

Molecular Weight 172.18 g/mol [2][4][5]

Alternate Molecular Weight 172.1785 g/mol [1]
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Experimental Protocols
This section is intended to house detailed methodologies for relevant experiments. Given the

nature of the requested data, standard protocols for molecular weight determination are

referenced.

Mass Spectrometry for Molecular Weight Determination:

A standard protocol for determining the molecular weight of a non-volatile organic compound

such as cis-1,3-cyclohexanedicarboxylic acid involves high-resolution mass spectrometry

(HRMS).

Sample Preparation: A dilute solution of the analyte is prepared in a suitable solvent (e.g.,

methanol, acetonitrile) with an appropriate matrix if using Matrix-Assisted Laser

Desorption/Ionization (MALDI), or introduced directly for Electrospray Ionization (ESI).

Instrumentation: An ESI-Time of Flight (ESI-TOF) or Orbitrap mass spectrometer is

calibrated using a known standard.

Data Acquisition: The sample is introduced into the ion source. For ESI, the sample is

nebulized and ionized by a high voltage. The resulting ions are guided into the mass

analyzer.

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For cis-1,3-
cyclohexanedicarboxylic acid, the protonated molecule [M+H]⁺ or the deprotonated

molecule [M-H]⁻ would be the primary ions of interest.

Data Processing: The acquired mass spectrum is processed to identify the peak

corresponding to the molecule of interest. The molecular weight is calculated from the m/z

value of the molecular ion.

Logical Relationships
The following diagram illustrates the relationship between the atomic constituents and the final

molecular properties of cis-1,3-cyclohexanedicarboxylic acid.
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Atomic Constituents

Molecular Composition

Calculated Property

Carbon (C)
Atomic Weight: 12.011 u

Molecular Formula: C₈H₁₂O₄

x 8

Hydrogen (H)
Atomic Weight: 1.008 u

x 12

Oxygen (O)
Atomic Weight: 15.999 u

x 4

Molecular Weight: 172.18 g/mol

Sum of Atomic Weights

Click to download full resolution via product page

Atomic composition to molecular properties relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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